Cas no 959741-33-4 (methyl 5-bromo-6-cyano-pyridine-2-carboxylate)

• Product Name: methyl 5-bromo-6-cyano-pyridine-2-carboxylate
• CAS No: 959741-33-4
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• MDL: MFCD08062838
• CID: 1031964
• Update Time: 2025-11-01

methyl 5-bromo-6-cyano-pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-6-cyanopicolinate
• Methyl 5-bromo-6-cyanopicolite
• methyl 5-bromo-6-cyanopyridine-2-carboxylate
• AK123533
• GVHAAOWHVZMDRP-UHFFFAOYSA-N
• 6711AC
• FCH1386336
• AX8247711
• ST2402003
• 5-bromo-6-cyano-pyridine-2-carboxylic acid methyl ester
• Methyl 5-bromo-6-cyano-2-pyridinecarboxylate (ACI)
• 5-Bromo-6-cyanopyridine-2-carboxylic acid methyl ester
• methyl 5-bromo-6-cyano-pyridine-2-carboxylate

• MDL： MFCD08062838
• Inchi： 1S/C8H5BrN2O2/c1-13-8(12)6-3-2-5(9)7(4-10)11-6/h2-3H,1H3
• InChI Key： GVHAAOWHVZMDRP-UHFFFAOYSA-N
• SMILES： N#CC1C(Br)=CC=C(C(OC)=O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 248
• Topological Polar Surface Area: 63

methyl 5-bromo-6-cyano-pyridine-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 5-bromo-6-cyano-pyridine-2-carboxylate

Methyl 5-Bromo-6-Cyano-Pyridine-2-Carboxylate (CAS No. 959741-33-4): An Overview

Methyl 5-bromo-6-cyano-pyridine-2-carboxylate (CAS No. 959741-33-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo substituent, a cyano group, and a methyl ester functionality, which collectively contribute to its diverse chemical and biological properties.

The synthesis of methyl 5-bromo-6-cyano-pyridine-2-carboxylate typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the bromination of a pyridine derivative followed by the introduction of the cyano and methyl ester groups. The precise control over these functional groups allows for the fine-tuning of the compound's reactivity and selectivity, making it an attractive intermediate in the synthesis of more complex molecules.

In recent years, methyl 5-bromo-6-cyano-pyridine-2-carboxylate has been extensively studied for its potential applications in drug discovery and development. One notable area of research is its use as a building block in the synthesis of novel pyridine-based pharmaceuticals. Pyridine derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the bromo and cyano groups in methyl 5-bromo-6-cyano-pyridine-2-carboxylate provides additional points for functionalization, enabling the creation of a wide range of bioactive molecules.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of methyl 5-bromo-6-cyano-pyridine-2-carboxylate in the development of potent inhibitors of protein kinases. Protein kinases are key enzymes involved in cellular signaling pathways and are often dysregulated in various diseases, including cancer. The researchers demonstrated that compounds derived from methyl 5-bromo-6-cyano-pyridine-2-carboxylate exhibited high selectivity and efficacy against specific kinase targets, suggesting their potential as lead compounds for further drug development.

Beyond its applications in medicinal chemistry, methyl 5-bromo-6-cyano-pyridine-2-carboxylate has also shown promise in materials science. The unique electronic properties of pyridine derivatives make them suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The presence of the cyano group can enhance the electron-withdrawing properties of the molecule, which is beneficial for improving the performance of these devices.

In addition to its synthetic utility and biological activity, the physical properties of methyl 5-bromo-6-cyano-pyridine-2-carboxylate have been well-characterized. It is a solid at room temperature with a melting point ranging from 100 to 105°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF), making it easy to handle and process in laboratory settings.

The safety profile of methyl 5-bromo-6-cyano-pyridine-2-carboxylate has also been evaluated. While it is not classified as a hazardous material under current regulations, appropriate handling precautions should be taken to ensure safe use. This includes wearing personal protective equipment (PPE) such as gloves and goggles when handling the compound to prevent skin contact and inhalation.

In conclusion, methyl 5-bromo-6-cyano-pyridine-2-carboxylate (CAS No. 959741-33-4) is a valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and versatile reactivity make it an essential building block for the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.